
discovery and first synthesis of
tribromonitromethane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromopicrin

Cat. No.: B120744 Get Quote

An In-depth Technical Guide on the Discovery and First Synthesis of Tribromonitromethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the initial discovery and first successful

synthesis of tribromonitromethane, also known as bromopicrin. It details the seminal work of

John Stenhouse and subsequent investigations, presenting the information with a focus on

experimental data and procedural workflows.

Discovery
Tribromonitromethane (CBr₃NO₂) was first synthesized by the Scottish chemist John

Stenhouse in 1854.[1][2][3] His pioneering work involved the reaction of picric acid with

bromine in the presence of lime. The product was isolated through distillation of the aqueous

mixture.[1][2][3] This initial method laid the groundwork for future studies and refinements of

bromopicrin synthesis. Later, in 1870, Bolas and Groves revisited Stenhouse's method,

reporting an almost quantitative conversion of picric acid to tribromonitromethane.[2] However,

research by Scholl and Brenneken in 1898 identified the presence of small quantities of

dibromodinitromethane as an impurity in the product derived from this original procedure.[2]

First Synthesis: The Stenhouse Method
The seminal method for preparing tribromonitromethane, as developed by Stenhouse, involves

the oxidative degradation of picric acid by hypobromite, which is formed in situ from the
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reaction of bromine with a base.

Chemical Reaction
The overall chemical transformation can be represented as follows:

C₆H₂(NO₂)₃OH + 11Br₂ + 16Ca(OH)₂ → 3CBr₃NO₂ + Ca(BrO₃)₂ + 10CaBr₂ + 16H₂O +

3CaCO₃

A simplified representation focusing on the key transformation of the picric acid is:

C₆H₂(NO₂)₃OH + Br₂ + Ca(OH)₂ → CBr₃NO₂

Experimental Protocol
The following protocol is adapted from historical accounts of the Stenhouse method.[4]

Materials:

Picric Acid (C₆H₂(NO₂)₃OH)

Calcium Oxide (CaO) or Calcium Hydroxide (Ca(OH)₂)

Bromine (Br₂)

Water (H₂O)

Procedure:

A suspension of calcium hydroxide is prepared by mixing calcium oxide with water in a

reaction flask.

Bromine is added portion-wise to the cooled and agitated calcium hydroxide suspension.

This step generates calcium hypobromite.

Picric acid is then introduced to the reaction mixture.

The mixture is subjected to distillation, potentially under reduced pressure, to separate the

volatile tribromonitromethane.
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The collected distillate, containing an immiscible layer of tribromonitromethane, is separated

from the aqueous layer.

The crude product is dried, typically over a drying agent like calcium hydroxide, to yield the

final product.

Quantitative Data
The following table summarizes the reactant quantities used in a typical laboratory-scale

synthesis based on the original method.[4]

Reactant Quantity
Molar Mass ( g/mol
)

Moles (approx.)

Picric Acid 10 g 229.10 0.044

Calcium Oxide 40 g 56.08 0.713

Bromine 60 g 159.81 0.375

Water 500 mL 18.02 27.75

Early Refinements and Yield Analysis
In 1923, Louis Hunter investigated the reaction in more detail, aiming to optimize the yield of

bromopicrin by modifying the reaction conditions, particularly the alkalinity.[2] Hunter

proposed that the active agent is hypobromous acid or its salt and that the reaction can

proceed via different pathways, impacting the final yield.[2]

Proposed Reaction Pathways by Hunter
Hunter suggested two primary equations to describe the conversion, which have different

theoretical yields based on the fate of the nitro groups from the picric acid.[2]

Equation I (Higher Yield): C₆H₂(NO₂)₃OH + 11HBrO → 3CBr₃NO₂ + 2HBr + 3CO₂ + 3H₂O

Equation II (Lower Yield): C₆H₂(NO₂)₃OH + 12HBrO → 2CBr₃NO₂ + HNO₃ + 6HBr + 4CO₂ +

4H₂O
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Quantitative Yield Data (Hunter, 1923)
Hunter's work demonstrated that the reaction conditions significantly influence the yield of

tribromonitromethane. The highest yields were achieved in a faintly alkaline medium.[2]

Reaction Condition Yield (%)*

Faintly Alkaline up to 353

Acidic Poor

Strongly Alkaline Poor

*Note: The yield is calculated based on the percentage of nitrogen from the picric acid that is

converted to tribromonitromethane. A theoretical yield of 390% is possible if all three nitro

groups are converted (Equation I).[2]

Visualization of Processes
Reaction Pathway Diagram
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Caption: Reaction scheme for the first synthesis of tribromonitromethane.

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1923/ct/ct9232300543/unauth
https://pubs.rsc.org/en/content/articlelanding/1923/ct/ct9232300543/unauth
https://www.benchchem.com/product/b120744?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stenhouse Method Experimental Workflow
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Caption: Step-by-step workflow for the original Stenhouse synthesis.
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Conclusion
The discovery and initial synthesis of tribromonitromethane by John Stenhouse represent a

significant milestone in organic chemistry. While his method, utilizing the reaction of picric acid

with bromine and lime, was effective, it is now largely of historical importance due to the

hazardous nature of picric acid.[1][5] Modern synthetic routes, such as the direct bromination of

nitromethane, are now favored for their improved safety and efficiency.[1][5] Nevertheless, a

thorough understanding of the original Stenhouse method provides valuable insight into the

historical development of nitroalkane chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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